Cas no 2171875-09-3 (2-1-(butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171875-09-3
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5566102
• PubChem ID: 165593449
• Update Time: 2025-10-12

2-1-(butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetamide
• 2171875-09-3
• EN300-1597648
• 2-1-(butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C12H20N4O2/c1-3-8(2)16-12(9-4-5-18-7-9)10(14-15-16)6-11(13)17/h8-9H,3-7H2,1-2H3,(H2,13,17)
• InChI Key： AUNCDJSCAWMLQX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC(N)=O)N=NN1C(C)CC

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide

2-1-(Butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171875-09-3)

2-1-(Butan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171875-09-3) is a complex organic compound with a unique structure that combines elements of triazole, oxolane, and acetamide functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The oxolane group, also known as a tetrahydrofuran ring, adds hydrophilic properties to the molecule, enhancing its solubility and bioavailability.

The synthesis of 2-(butanoyl)-5-(oxolanoyl)-1H-[1,2,3]triazole derivatives has been extensively studied in recent years. Researchers have employed various methodologies to optimize the synthesis process, including the use of click chemistry reactions such as the Huisgen cycloaddition. These methods have enabled the efficient construction of the triazole ring system while maintaining high yields and purity. The incorporation of the butanoyl and oxolanoyl groups into the triazole framework has been shown to significantly influence the compound's physicochemical properties, making it suitable for diverse applications.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Recent studies have demonstrated that triazole-containing compounds exhibit potent antimicrobial and antifungal activities. The presence of the oxolane group further enhances these properties by improving the molecule's ability to penetrate cellular membranes and interact with target enzymes. This makes it a strong candidate for use in developing new generations of antibiotics and antifungal agents.

In addition to its biological applications, CAS No. 2171875-09-3 has also found utility in materials science. The triazole moiety is known for its ability to form stable metal complexes, which can be exploited in the development of coordination polymers and metallo-supramolecular architectures. Researchers have explored the use of this compound in creating self-healing materials and sensors with enhanced mechanical properties.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes to minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic systems have been employed to enhance the eco-friendliness of its synthesis.

Looking ahead, ongoing research is focused on further optimizing the structure of CAS No. 2171875-09-3 to enhance its bioavailability and efficacy. Advanced computational methods such as molecular docking and dynamics simulations are being utilized to predict the compound's interactions with biological targets accurately.

In conclusion, CAS No. 2171875 - 09 - 3, or 2 - 1 - (butan - 2 - yl) - 5 - (oxolan - 3 - yl) - 1H - [1 , 2 , 3] triazol -4 - yl acetamide, represents a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.